molecular formula C11H8ClNO2 B8428809 1-(5-Chloro-8-hydroxyquinolin-7-yl)ethanone CAS No. 21357-28-8

1-(5-Chloro-8-hydroxyquinolin-7-yl)ethanone

Cat. No.: B8428809
CAS No.: 21357-28-8
M. Wt: 221.64 g/mol
InChI Key: DUDWOIMQVHFEPZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(5-Chloro-8-hydroxyquinolin-7-yl)ethanone is a useful research compound. Its molecular formula is C11H8ClNO2 and its molecular weight is 221.64 g/mol. The purity is usually 95%.
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Properties

CAS No.

21357-28-8

Molecular Formula

C11H8ClNO2

Molecular Weight

221.64 g/mol

IUPAC Name

1-(5-chloro-8-hydroxyquinolin-7-yl)ethanone

InChI

InChI=1S/C11H8ClNO2/c1-6(14)8-5-9(12)7-3-2-4-13-10(7)11(8)15/h2-5,15H,1H3

InChI Key

DUDWOIMQVHFEPZ-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C1=CC(=C2C=CC=NC2=C1O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 5-chloro-8-quinolinol (6.67 g, 37.1 mmol, from Aldrich), aluminum trichloride (20.00 g, 150.0 mmol), and acetyl chloride (12.1 mL, 170 mmol) was stirred at 0° C. for 4 hours, then heated at 130° C. for 12 hours, cooled, and decomposed with water (39 mL) (caution!) and conc. HCl (13 mL). The solid product was filtered, and dried under reduced pressure. The solid obtained was then dissolved in 50 mL of water. To the solution was added 100 mL of dichloromethane. The mixture was cooled with an ice bath and its pH was adjusted to 4 with 20% NaOH. The mixture was filtered under reduced pressure. The solid collected was washed with water and air dried to give the desired product (˜2 g). The layers of the filtrate were separated and the aqueous layer was extracted with dichloromethane. The combined organic layers were washed with water, brine, dried over magnesium sulfate and concentrated to give additional desired product (total 5.6 g, 68%). LCMS calculated for C11H9ClNO2 (M+H)+: m/z=222.0; Found: 222.0.
Quantity
6.67 g
Type
reactant
Reaction Step One
Quantity
20 g
Type
reactant
Reaction Step One
Quantity
12.1 mL
Type
reactant
Reaction Step One
Name
Quantity
13 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
50 mL
Type
solvent
Reaction Step Four
Name
Quantity
39 mL
Type
solvent
Reaction Step Five
Quantity
100 mL
Type
solvent
Reaction Step Six

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